Cas no 1706522-79-3 (PF-543 HCl)

• Product Name: PF-543 HCl
• CAS No: 1706522-79-3
• MF: C₂₇H₃₂ClNO₄S
• MW: 502.065285682678
• CID: 4555213
• PubChem ID: 121230770
• Update Time: 2025-11-07

PF-543 HCl Chemical and Physical Properties

Names and Identifiers

• (2R)-1-[[4-[[3-Methyl-5-[(phenylsulfonyl)methyl]phenoxy]methyl]phenyl]methyl]-2-pyrrolidinemethanol
• PF 543
• PF 543 hydrochloride
• (R)-(1-(4-((3-methyl-5-((phenylsulfonyl)methyl)phenoxy)methyl)benzyl)pyrrolidin-2-yl)methanol hydrochoride
• BCP26198
• (2R)-1-[[(4-[[3-Methyl-5-[(phenylsulfonyl)methyl]phenoxy]methyl]phenyl]methyl]-2-pyrrolidinemethanol hydrochloride
• (2R)-1-[[4-[[3-Methyl-5-[(phenylsulfonyl)methyl]
• PF-543 HCl
• PF-543 hydrochloride
• EX-A7103A
• 1706522-79-3
• CS-0028406
• (2R)-1-[[4-[[3-Methyl-5-[(phenylsulfonyl)methyl]phenoxy]methyl]phenyl]methyl]-2-pyrrolidinemethanol Hydrochloride
• (2R)-1-[[4-[[3-Methyl-5-[(phenylsulfonyl)methyl]phenoxy]methyl]phenyl]methyl]-2-pyrrolidinemethanolHydrochloride
• PF 543 HCl
• 1706522-79-3 (HCl)
• PF-543 (hydrochloride)
• [(2R)-1-[[4-[[3-(benzenesulfonylmethyl)-5-methylphenoxy]methyl]phenyl]methyl]pyrrolidin-2-yl]methanol;hydrochloride
• HY-15425B
• BS-51256
• AKOS027447350
• [(2R)-1-[(4-{3-[(BENZENESULFONYL)METHYL]-5-METHYLPHENOXYMETHYL}PHENYL)METHYL]PYRROLIDIN-2-YL]METHANOL HYDROCHLORIDE
• PF-543 hydrochloride; PF543 hydrochloride; PF 543 hydrochloride
• PF543HCl
• D83564
• DA-66607
• PF-543 hydrochloride, >=98% (HPLC)

• Inchi： 1S/C27H31NO4S.ClH/c1-21-14-24(20-33(30,31)27-7-3-2-4-8-27)16-26(15-21)32-19-23-11-9-22(10-12-23)17-28-13-5-6-25(28)18-29;/h2-4,7-12,14-16,25,29H,5-6,13,17-20H2,1H3;1H/t25-;/m1./s1
• InChI Key： WNKWAZFYPZMDGJ-VQIWEWKSSA-N
• SMILES： Cl.S(C1C=CC=CC=1)(CC1C=C(C)C=C(C=1)OCC1C=CC(=CC=1)CN1CCC[C@@H]1CO)(=O)=O

Computed Properties

• Exact Mass: 501.1740574 g/mol
• Monoisotopic Mass: 501.1740574 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 679
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• Molecular Weight: 502.1

Additional information on PF-543 HCl

PF-543 HCl: A Promising Compound for Targeting Neurodegenerative Diseases

PF-543 HCl (CAS No. 1706522-79-3) is a novel small molecule that has garnered significant attention in the field of neurodegenerative disease research. This compound, also known as Pyrrolo[2,3-d]pyrimidine-4,6-diamine, N-(5-chloro-2-pyridinyl)-N'-(1-methyl-3-(methylsulfonyl)propyl)-, has shown promising results in preclinical studies for its potential to modulate specific biological pathways associated with neurodegeneration.

The chemical structure of PF-543 HCl is characterized by a pyrrolo[2,3-d]pyrimidine core, which is a common scaffold in many bioactive compounds. This core structure is functionalized with a 5-chloro-2-pyridinyl group and an N'-(1-methyl-3-(methylsulfonyl)propyl) group, which are critical for its pharmacological activity. The hydrochloride salt form of the compound enhances its solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have focused on the mechanism of action of PF-543 HCl. It has been shown to selectively inhibit the activity of certain kinases, particularly those involved in the MAPK (Mitogen-Activated Protein Kinase) signaling pathway. The MAPK pathway plays a crucial role in regulating cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of this pathway has been implicated in several neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

In vitro experiments have demonstrated that PF-543 HCl effectively reduces the phosphorylation of key proteins in the MAPK pathway, thereby attenuating the downstream effects that contribute to neuronal damage. Additionally, studies using cell culture models have shown that treatment with PF-543 HCl can protect neurons from oxidative stress and prevent the accumulation of toxic protein aggregates, which are hallmarks of neurodegenerative diseases.

The potential therapeutic applications of PF-543 HCl have been further explored in animal models. Preclinical trials using rodent models of Alzheimer's disease have shown that administration of PF-543 HCl can improve cognitive function and reduce the pathological hallmarks of the disease, such as amyloid-beta plaques and tau tangles. Similarly, studies in Parkinson's disease models have indicated that PF-543 HCl can ameliorate motor deficits and protect dopaminergic neurons from degeneration.

Beyond its direct effects on neuronal health, PF-543 HCl has also been investigated for its potential to modulate immune responses in the brain. Neuroinflammation is a key factor in the progression of many neurodegenerative diseases, and recent research has shown that PF-543 HCl can reduce the activation of microglia and astrocytes, thereby mitigating inflammatory responses that contribute to neuronal damage.

The safety profile of PF-543 HCl has been evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organ systems. These findings support its potential for further development as a therapeutic agent.

In conclusion, PF-543 HCl (CAS No. 1706522-79-3) represents a promising candidate for the treatment of neurodegenerative diseases. Its ability to modulate key signaling pathways and protect neurons from various forms of damage makes it an attractive target for further research and development. Ongoing clinical trials will provide more insights into its efficacy and safety in human patients, paving the way for potential new therapies to address these debilitating conditions.